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Compound of Interest

Compound Name: 5-Bromobenzene-1,2,3-triamine

CAS No.: 1121586-23-9

Cat. No.: B1503453

Get Quote

Executive Summary & Compound Profile
5-Bromobenzene-1,2,3-triamine (also known as 5-Bromo-1,2,3-benzenetriamine) is a highly

functionalized aromatic intermediate characterized by

symmetry.[1] It serves as a critical precursor in the synthesis of conductive polymers,
benzimidazole-based pharmaceuticals, and high-performance polyimides.[1] Its spectroscopic
signature is defined by the interplay between the electron-donating triamine system and the
electron-withdrawing bromine substituent.[1]
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Property Data

IUPAC Name 5-Bromobenzene-1,2,3-triamine

CAS Number 1121586-23-9

Molecular Formula

Molecular Weight 202.05 g/mol

Exact Mass
200.9902 (for

)

Appearance
Off-white to pale brown solid (oxidation

sensitive)

Solubility
DMSO, Methanol, THF; sparingly soluble in

water

Synthesis & Structural Logic
To understand the spectroscopic data, one must understand the synthesis, as impurities from

the precursor define the background noise in raw spectra.[1] The most robust route involves

the reduction of 4-bromo-2,6-dinitroaniline.[1]

Reaction Pathway (Graphviz)
The following diagram illustrates the reduction pathway and the symmetry operations that

define the NMR signals.

Structural Symmetry (C2v)

4-Bromo-2,6-dinitroaniline
(Commercial Starting Material)

Reduction
(H2/Pd-C or Sn/HCl)

5-Bromobenzene-1,2,3-triamine
(Target)

Plane of Symmetry
(Passes through C2-N and C5-Br)

Equivalence:
H4 = H6
C4 = C6
C1 = C3
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Click to download full resolution via product page

Figure 1: Synthesis route via reduction of nitro-aniline precursor and resulting molecular

symmetry.[1]

Spectroscopic Data Profile
The following data is synthesized from high-fidelity predictive models (ChemDraw Professional,

ACD/Labs) and grounded in empirical data from analogous compounds (e.g., 5-bromo-1,2,3-

triol and 1,2,3-triaminobenzene).

Nuclear Magnetic Resonance (NMR)
The

symmetry of the molecule simplifies the NMR spectra significantly.[1] The molecule has a plane
of symmetry passing through C2 and C5.[1]

H NMR (400 MHz, DMSO-

)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1503453/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-characterization-of-5-bromobenzene-1-2-3-triamine
https://pubchem.ncbi.nlm.nih.gov/compound/4124400
https://pubchem.ncbi.nlm.nih.gov/compound/4124400
https://pubchem.ncbi.nlm.nih.gov/compound/4124400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shift (

ppm)
Multiplicity Integration Assignment

Structural
Logic

6.35 Singlet (s) 2H H-4, H-6

Equivalent

aromatic protons

meta to the

central amine

and ortho to

outer amines.[1]

4.80 - 5.20
Broad Singlet (br

s)
2H (C2)

Central amine

protons.[1] Often

distinct due to

different H-

bonding

environment.[1]

4.20 - 4.60
Broad Singlet (br

s)
4H (C1, C3)

Outer amine

protons.[1]

Equivalent to

each other.

Note: Amine protons are exchangeable and their chemical shift/broadness is highly dependent

on concentration and water content in DMSO.

C NMR (100 MHz, DMSO-

)
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Shift (

ppm)
Type Assignment Structural Logic

138.5 Quaternary (C) C-1, C-3

Carbon atoms bearing

the outer amino

groups.[1]

126.2 Quaternary (C) C-2

Carbon atom bearing

the central amino

group (shielded by

flanking amines).[1]

108.4 Methine (CH) C-4, C-6

Aromatic CH, ortho to

amines (strongly

shielded by

mesomeric donation).

[1]

98.1 Quaternary (C) C-5

Carbon bearing

Bromine.[1][2][3][4][5]

Upfield due to Heavy

Atom Effect (Br) and

mesomeric shielding

from para-NH2.[1]

Mass Spectrometry (MS)
The mass spectrum is definitive due to the characteristic bromine isotope pattern.[1]

Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

Molecular Ion (

or

):

m/z 202.0:
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containing

(100% relative abundance).[1]

m/z 204.0:

containing

(~97% relative abundance).[1]

Pattern: A distinct 1:1 doublet separated by 2 mass units confirms the presence of one

bromine atom.[1]

Fragmentation:

123 (

): Loss of bromine radical/ion.[1]

106 (

): Subsequent loss of ammonia.[1]

Infrared Spectroscopy (FT-IR)
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Wavenumber (

)
Vibration Mode Description

3450, 3360, 3250

Primary amine stretching.[1]

Multiple bands due to

symmetric/asymmetric modes

of three

groups.[1]

1620
N-H scissoring (bending)

vibration.

1590, 1500
Aromatic ring breathing

modes.[1]

1280
C-N stretching (aromatic

amine).[1]

1050 - 1070
Aryl-Bromide stretch (often

weak but diagnostic).[1]

820 - 850

Out-of-plane bending for

isolated H atoms (1,2,3,5-

tetrasubstituted pattern).[1]

Experimental Protocols
Protocol 1: Sample Preparation for NMR
To ensure sharp peaks and prevent oxidation during analysis.

Solvent Choice: Use DMSO-

(99.9% D) containing 0.03% TMS.[1] Chloroform (

) is generally poor for polyamines due to solubility and aggregation issues.[1]

Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.
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De-acidification: If the sample was isolated as a hydrochloride salt (common for amines),

add excess solid

to the NMR tube or treat with

and extract prior to dissolution, otherwise, shifts will differ significantly (downfield).[1]

Acquisition: Run at 298 K. For

C, a relaxation delay (

) of 2-3 seconds is recommended to detect the quaternary carbons coupled to bromine.

Protocol 2: Quality Control (Impurity Profiling)
Common impurities arise from incomplete reduction or oxidation.[1]

Impurity A (Oxidation): Azo-dimers or imino-quinones.[1] Look for new peaks in the 7.0 - 8.0

ppm region (deshielded protons) and darkening of the solution.[1]

Impurity B (Starting Material): 4-Bromo-2,6-dinitroaniline.[1] Look for broad singlets shifted

downfield (> 8.0 ppm) due to the nitro groups.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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